34a-Deoxy-rifamycin W

• Molecular Formula: C35H45NO10
• Molecular Weight: 639.7 g/mol
• IUPAC Name: (7E,9S,10S,11R,12R,13R,14R,15R,16S,17S,18E,20Z)-2,4,10,12,14,16-hexahydroxy-3,7,9,11,13,15,17,21-octamethyl-23-azatricyclo[22.3.1.05,27]octacosa-1,3,5(27),7,18,20,24-heptaene-6,22,26,28-tetrone
• InChI: InChI=1S/C35H45NO10/c1-14-10-9-11-15(2)35(46)36-22-13-23(37)24-25(32(43)21(8)33(44)26(24)34(22)45)29(40)17(4)12-16(3)28(39)19(6)31(42)20(7)30(41)18(5)27(14)38/h9-14,16,18-20,27-28,30-31,38-39,41-44H,1-8H3,(H,36,46)/b10-9+,15-11-,17-12+/t14-,16-,18+,19+,20+,27-,28-,30+,31+/m0/s1
• InChI Key: VFGOUSMZKMNRLA-CVQHHNHTSA-N
• Isomeric SMILES: C[C@H]1/C=C/C=C(\C(=O)NC2=CC(=O)C3=C(C(=C(C(=C3C2=O)O)C)O)C(=O)/C(=C/[C@@H]([C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@H]1O)C)O)C)O)C)O)C)/C)/C
• Canonical SMILES: CC1C=CC=C(C(=O)NC2=CC(=O)C3=C(C(=C(C(=C3C2=O)O)C)O)C(=O)C(=CC(C(C(C(C(C(C(C1O)C)O)C)O)C)O)C)C)C

Description

34a-Deoxy-rifamycin W is an azamacrocycle and a lactam.

Scientific Research Applications

Biosynthetic Pathways

34a-Deoxy-rifamycin W plays a crucial role in the biosynthesis of different rifamycins, a class of antibiotics. It is a key intermediate in the biosynthetic pathway, linking to both saliniketals and rifamycins. The enzyme sare1259-encoded cytochrome P450 is responsible for catalyzing multiple oxidative rearrangement reactions on 34a-deoxyrifamycin W, leading to the formation of both saliniketal and rifamycin structural classes (Wilson et al., 2010). Additionally, this compound has been identified as the direct precursor of rifamycin W, representing an early macrocyclic intermediate in the biosynthesis of rifamycin B (Stratmann et al., 2002).

Pharmacological Aspects

Rifamycin derivatives, such as rifaximin and rifabutin, have been developed from modifications of the parent compound, rifamycin, to achieve specific pharmacological properties like low gastrointestinal absorption while maintaining antibacterial activity. These compounds have shown effectiveness against various bacterial infections and have been used in treating gastrointestinal disorders due to their high bioavailability within the gastrointestinal tract (Scarpignato & Pelosini, 2005; 2006). The study by Scarpignato and Pelosini (2005) also explores the development of new derivatives of rifamycin for expanding its clinical use.

Biological and Chemical Studies

Studies on the biosynthesis of rifamycins have been extensive, providing insights into the mechanisms and pathways involved. For instance, the biosynthesis of rifamycin B involves a series of reactions, including an oxidative rearrangement and the attachment of side-chain moieties, with this compound being a significant intermediate in this process (Xiong et al., 2005).

Clinical Relevance

Rifamycin SV, a member of the ansamycin family, exhibits significant anti-inflammatory activities, which include in vitro PXR activation and NFκB inhibition (Rosette et al., 2019). This highlights the potential therapeutic applications of rifamycin derivatives beyond their antibacterial properties.